Cas no 13478-20-1 (Phosphoric trifluoride)

• Product Name: Phosphoric trifluoride
• CAS No: 13478-20-1
• MF: F₃OP
• MW: 103.968371391296
• CID: 145761
• PubChem ID: 83516
• Update Time: 2025-04-19

Phosphoric trifluoride Chemical and Physical Properties

Names and Identifiers

• Phosphoric trifluoride
• PHOSPHORUS OXYTRIFLUORIDE
• Phosphoryl fluoride
• EINECS 236-776-4
• Phosphorus oxyfluoride
• Phosphoryl trifluoride
• POF3
• PHOSPHORYL FLUOROIDE
• phosphorusfluorideoxide
• trifluorophosphorusoxide
• phosphoryltrifluoride
• Phosphoryl oxyfluoride
• PHOSPHORUS TRIFLUORIDE OXIDE
• FFUQCRZBKUBHQT-UHFFFAOYSA-N
• 13478-20-1
• NS00053297
• Q4351241
• Trifluorophosphorus oxide
• PHOSPHORYLFLUORIDE
• DTXSID1065504
• PHOSPHORUS OXYFLUORIDE (POF3)
• PHOSPHORUS FLUORIDE OXIDE (PF3O)
• UNII-J2907TX5WS
• Phosphoric trifluoride #
• Trifluorophosphine oxide
• PHOSPHORUS FLUORIDE OXIDE (POF3)
• J2907TX5WS

• Inchi： 1S/F3OP/c1-5(2,3)4
• InChI Key： FFUQCRZBKUBHQT-UHFFFAOYSA-N
• SMILES： P(=O)(F)(F)F

Computed Properties

• Exact Mass: 103.96400
• Monoisotopic Mass: 103.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 53
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Colorless gas with irritating odor, which emits smoke faintly in the air
• Density: 1.506
• Melting Point: -39.1℃ [KIR78]
• Boiling Point: -39,7°C
• Flash Point: °C
• Refractive Index: 1.213
• PSA: 26.88000
• LogP: 2.00300

Phosphoric trifluoride Security Information

• Hazardous Material transportation number：UN 3308
• Hazard Category Code： 14-34-36/37/38
• Safety Instruction： 7/9-26-36/37/39-45
• Risk Phrases：R14; R34; R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Halogen organides Halogen oxides